A Technical Guide to the Mechanism of Action of Pyrazole-Pyridine Compounds

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*4-(1H-Pyrazol-3-YL)pyridine hydrochloride*
CAS No.:	*1189862-04-1*
Cat. No.:	*B1522245*

Get Quote

Introduction: The Pyrazole-Pyridine Scaffold as a Privileged Structure in Drug Discovery

The fusion of pyrazole and pyridine rings creates a class of heterocyclic compounds known as pyrazolopyridines. This scaffold has emerged as a "privileged structure" in medicinal chemistry, a term bestowed upon molecular frameworks that are capable of binding to multiple, diverse biological targets with high affinity.[1] The structural similarity of the pyrazolopyridine nucleus to endogenous purines allows these compounds to act as antagonists or mimetics in various biological processes, leading to a broad spectrum of pharmacological activities.[1] This versatility has driven extensive research, resulting in the development of numerous pyrazolopyridine derivatives as potent therapeutic agents, particularly in oncology and inflammatory diseases.[2][3]

This guide provides an in-depth technical exploration of the primary mechanisms through which pyrazole-pyridine compounds exert their biological effects. We will dissect their interactions with key cellular targets, including protein kinases and tubulin, and detail the experimental workflows used to elucidate and validate these mechanisms. This document is intended for

© 2026 BenchChem. All rights reserved.

researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

Chapter 1: Inhibition of Protein Kinases – A Primary Anticancer Mechanism

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways by catalyzing the phosphorylation of specific substrate proteins. Their dysregulation is a hallmark of cancer, making them a major class of therapeutic targets.[2] Pyrazole-pyridine derivatives have been successfully developed as potent ATP-competitive kinase inhibitors.[4]

Mechanism of Kinase Inhibition

The core mechanism involves the pyrazolopyridine scaffold acting as a "hinge-binder." The ATP-binding pocket of a kinase has a crucial "hinge region" that forms hydrogen bonds with the adenine ring of ATP. Pyrazolopyridine compounds mimic this interaction. The nitrogen atoms within the bicyclic ring system form one or more hydrogen bonds with the backbone amide groups of the hinge residues, anchoring the inhibitor in the active site.[4] This occupation of the ATP-binding cleft physically blocks ATP from binding, thereby inhibiting the phosphotransferase activity of the kinase and shutting down the downstream signaling cascade.

Several pyrazolopyridine-based kinase inhibitors have advanced to clinical use or late-stage trials. For instance, Selpercatinib, which features a pyrazolo[1,5-a]pyridine core, is an approved inhibitor of the RET (Rearranged during Transfection) kinase for treating certain types of lung and thyroid cancers.[4] Other examples include glumetinib and camonsertib, which are in various stages of clinical investigation.[2]

© 2026 BenchChem. All rights reserved.



Fig 1. Mechanism of ATP-Competitive Kinase Inhibition

Click to download full resolution via product page

Fig 1. ATP-Competitive Kinase Inhibition by Pyrazole-Pyridine Compounds.

© 2026 BenchChem. All rights reserved.

Experimental Workflow for Validation

A logical, multi-step process is required to identify and validate a pyrazole-pyridine compound as a kinase inhibitor. This workflow ensures that the observed cellular effects are directly attributable to the inhibition of the target kinase.

Fig 2. Experimental Workflow for Validating a Kinase Inhibitor.

The initial and most critical step is to determine the compound's half-maximal inhibitory concentration (IC50) against the purified kinase enzyme. This biochemical assay directly measures the compound's potency on the isolated target, independent of cellular factors.

Compound ID	Target Kinase	IC50 (nM)	Reference
15y	TBK1	0.2	[5]
BX795	TBK1	7.1	[5]
Barasertib	Aurora B	0.37	[6]
Afuresertib	Akt1	Ki = 0.08	[6]
Asciminib	Bcr-Abl	0.5	[6]

Table 1. Inhibitory Potency of Selected Pyrazole-Based Kinase Inhibitors.

Following direct inhibition confirmation, Western blot analysis is used to verify that the compound inhibits the kinase's activity within a cellular context. By measuring the phosphorylation level of a known downstream substrate of the target kinase, one can confirm "on-target" activity. A decrease in substrate phosphorylation upon treatment with the compound provides strong evidence of its mechanism.[7] Finally, cell viability assays like the MTT or XTT assay quantify the functional consequence of this inhibition, such as reduced proliferation or induced death in cancer cell lines.[8]

Chapter 2: Inhibition of Tubulin Polymerization

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers. They are essential for forming the mitotic spindle during cell division.[9] Disruption of microtubule dynamics is a clinically validated anticancer strategy. A significant number of

© 2026 BenchChem. All rights reserved.

pyrazole and pyrazolopyridine derivatives exert potent anticancer effects by inhibiting tubulin polymerization.[10][11]

Mechanism of Tubulin Inhibition

These compounds typically act as microtubule-destabilizing agents by binding to the colchicine-binding site on β-tubulin.[10][12] This binding event introduces a conformational change in the tubulin dimer that prevents its incorporation into growing microtubules. The net effect is a shift in the equilibrium away from polymerization and towards depolymerization.[9] The disruption of microtubule formation prevents the cell from building a functional mitotic spindle, leading to an arrest of the cell cycle in the G2/M phase and subsequent induction of apoptosis (programmed cell death).[13][14]



Fig 3. Mechanism of Tubulin Polymerization Inhibition

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Fig 3. Inhibition of Tubulin Polymerization by Pyrazole-Pyridine Compounds.

Experimental Validation

The validation workflow for a tubulin inhibitor focuses on confirming its direct effect on microtubule formation and the resulting cellular consequences.

- In Vitro Tubulin Polymerization Assay: This is the definitive biochemical assay. Purified tubulin is induced to polymerize, and the process is monitored over time, typically by measuring the increase in light scattering (turbidimetry) or fluorescence.[9][15] The addition of an inhibitor like a pyrazole-pyridine compound will suppress this polymerization, which can be quantified to determine an IC50 value.[11]

- Cell Cycle Analysis: To confirm the predicted cellular outcome, flow cytometry is used. Cells are treated with the compound, stained with a DNA-binding dye (like propidium iodide), and analyzed. An accumulation of cells in the G2/M phase of the cell cycle is the characteristic signature of a microtubule-targeting agent.[13]

- Apoptosis and Cytotoxicity Assays: The ultimate therapeutic effect is cell death. Compounds that induce G2/M arrest are expected to trigger apoptosis. This can be confirmed through various methods, including Annexin V staining or measuring caspase-3/7 activation.[16] The overall cytotoxicity is measured using viability assays like MTT.[14]

Compound ID	Antiproliferative Activity (MCF-7 cells, IC50)	Tubulin Polymerization Inhibition (IC50)	Reference
Compound 15	0.042 µM	0.35 µM	[10]
Compound 48c	0.15 µM	1.52 µM	[11]
Combretastatin A-4	(Standard)	2.26 µM	[11]

Table 2. Activity of Pyrazole-Based Tubulin Polymerization Inhibitors.

Chapter 3: Modulation of Other Key Enzymes

Beyond kinases and tubulin, the versatile pyrazole-pyridine scaffold has been shown to inhibit other enzymes critical to disease pathology, particularly in the context of inflammation.

© 2026 BenchChem. All rights reserved.

Phosphodiesterase 4 (PDE4) Inhibition

Phosphodiesterase 4 (PDE4) is an enzyme that degrades the second messenger cyclic AMP (cAMP) in immune and inflammatory cells.[3] By inhibiting PDE4, pyrazole-pyridine compounds increase intracellular cAMP levels, which in turn suppresses the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α).[17][18] This mechanism makes PDE4 inhibitors potent anti-inflammatory agents. Several pyrazolo[3,4-b]pyridine series have been identified as potent and selective PDE4 inhibitors.[3][17]

Cyclooxygenase-2 (COX-2) Inhibition

Cyclooxygenase (COX) enzymes are central to the inflammatory process, catalyzing the synthesis of prostaglandins. While COX-1 is constitutively expressed, COX-2 is induced at sites of inflammation. Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects compared to non-selective NSAIDs.[19] The pyrazole scaffold is famously present in the selective COX-2 inhibitor Celecoxib. Newer pyrazole-pyridine derivatives have also been designed and synthesized as potent and selective COX-2 inhibitors, demonstrating significant anti-inflammatory properties.[20][21]

Chapter 4: Detailed Experimental Protocols

The following protocols provide standardized, step-by-step methodologies for the key assays described in this guide. Adherence to these procedures, including the use of appropriate controls, is essential for generating reliable and reproducible data.

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining a compound's IC50 value against a target kinase by measuring ATP consumption.[22]

- Principle: Kinase activity consumes ATP, producing ADP. A proprietary reagent is added to stop the kinase reaction and deplete the remaining ATP. A second reagent converts the ADP back to ATP, which is then used by a luciferase to generate a luminescent signal proportional to the initial kinase activity.

© 2026 BenchChem. All rights reserved.

- Self-Validation: The protocol's integrity is validated by including a positive control (a known inhibitor, e.g., Staurosporine) to confirm assay sensitivity and a negative/vehicle control (DMSO) to establish the baseline for 100% kinase activity.[22]
- Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a 10-point, 1:3 serial dilution series in DMSO.
- Reaction Setup: In a white, opaque 96-well plate, add 2.5 µL of the serially diluted compound or DMSO control to the appropriate wells.
- Kinase Addition: Add 2.5 µL of the target kinase (at a pre-determined optimal concentration) to each well. Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.
- Initiation: Initiate the reaction by adding 5 µL of a substrate/ATP mixture. The final ATP concentration should ideally be at or near the Km for the specific kinase.
- Incubation: Incubate the plate at 30°C for 60 minutes.
- ADP Detection (Step 1): Add 10 µL of ADP-Glo™ Reagent (or equivalent) to each well to stop the reaction and deplete unused ATP. Incubate for 40 minutes at room temperature.
- ADP Detection (Step 2): Add 20 µL of Kinase Detection Reagent to each well. This converts ADP to ATP and provides the substrate for luciferase. Incubate for 30 minutes at room temperature.
- Data Acquisition: Measure the luminescence of each well using a plate reader.
- Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol: Western Blot for Signaling Pathway Analysis

This protocol is for assessing the phosphorylation status of a target protein in cells treated with a pyrazole-pyridine inhibitor.[23]

- Principle: Proteins from cell lysates are separated by size via SDS-PAGE, transferred to a membrane, and probed with antibodies specific to the phosphorylated and total forms of the

© 2026 BenchChem. All rights reserved.

protein of interest.

- Causality: By comparing the ratio of phosphorylated protein to total protein in treated versus untreated cells, one can directly assess the in-cell efficacy of the inhibitor. A loading control (e.g., β-actin or GAPDH) is crucial to ensure equal protein loading across lanes.
- Cell Treatment & Lysis: Plate cells and grow to 70-80% confluency. Treat with various concentrations of the inhibitor for the desired time. Include a vehicle (DMSO) control. Wash cells with ice-cold PBS and lyse by adding 1X SDS sample buffer.[23]
- Sample Preparation: Scrape the cell lysate, transfer to a microcentrifuge tube, and sonicate for 10-15 seconds to shear DNA. Heat the samples to 95-100°C for 5 minutes, then centrifuge.
- Gel Electrophoresis: Load 20 µL of the supernatant onto an SDS-PAGE gel and run until the dye front reaches the bottom.
- Protein Transfer: Electrotransfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.
- Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% nonfat dry milk or BSA in TBST) to prevent non-specific antibody binding.
- Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-substrate) diluted in blocking buffer overnight at 4°C with gentle shaking.[23]
- Washing: Wash the membrane three times for 5 minutes each with TBST.
- Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.
- Detection: Wash the membrane again as in step 7. Apply an enhanced chemiluminescence (ECL) substrate and image the resulting signal using a digital imager or film.
- Stripping and Reprobing: The membrane can be stripped of antibodies and re-probed with an antibody for the total protein and/or a loading control to normalize the data.

© 2026 BenchChem. All rights reserved.

Protocol: MTT Cell Viability Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability following treatment with a test compound.[8][24]

- Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living, metabolically active cells to a purple formazan product.[8] The amount of formazan produced is proportional to the number of viable cells.
- Self-Validation: The assay includes untreated control wells (100% viability) and wells with no cells (background absorbance) to ensure the validity of the results.
- Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow attachment.
- Compound Treatment: Treat the cells with a serial dilution of the pyrazole-pyridine compound. Include untreated and vehicle-only controls. Incubate for the desired exposure period (e.g., 48 or 72 hours).
- MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well to achieve a final concentration of 0.5 mg/mL.[25]
- Incubation: Incubate the plate for 2-4 hours at 37°C.
- Solubilization: Carefully remove the medium. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[25]
- Absorbance Measurement: Mix gently to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[25]
- Calculation: Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance.

Protocol: In Vitro Tubulin Polymerization Assay (Turbidimetric)

© 2026 BenchChem. All rights reserved.

This protocol directly measures the effect of a compound on the assembly of purified tubulin into microtubules.[9]

- Principle: The polymerization of tubulin dimers into microtubules causes an increase in light scattering, which can be measured as an increase in optical density (turbidity) over time.[9]
- Causality: This cell-free assay provides direct evidence of a compound's interaction with tubulin. The choice of controls is critical: a negative control (DMSO) shows normal polymerization, a positive control inhibitor (e.g., Nocodazole) shows inhibition, and a positive control enhancer (e.g., Paclitaxel) shows enhanced polymerization.
- Reagent Preparation: Thaw purified tubulin protein and GTP stock on ice. Prepare a reaction mix containing tubulin (final concentration ~3-5 mg/mL) and GTP (final concentration ~1 mM) in a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA). Keep all solutions on ice.
- Assay Plate Setup: Add the test compound at various concentrations to the wells of a 96-well plate. Include wells for positive and negative controls.
- Initiation and Measurement: Pre-warm a spectrophotometer plate reader to 37°C. To initiate the reaction, add the tubulin/GTP mix to the wells containing the compounds. Immediately place the plate in the reader.
- Data Acquisition: Measure the absorbance at 340 nm every 30-60 seconds for 60-90 minutes.
- Data Analysis: Plot the absorbance (OD at 340 nm) versus time for each concentration. An inhibitor will show a dose-dependent decrease in the rate and extent of the absorbance increase compared to the DMSO control. The IC50 can be calculated from the final plateau values.

Conclusion

The pyrazole-pyridine scaffold represents a remarkably successful platform for the design of targeted therapeutic agents. Its ability to effectively mimic endogenous purine structures allows it to interact with a wide array of biological targets with high potency and selectivity. The primary mechanisms of action, particularly the inhibition of protein kinases and tubulin

© 2026 BenchChem. All rights reserved.

polymerization, have been extensively validated and have led to clinically successful drugs for treating cancer and other diseases. The continued exploration of this versatile core, guided by the robust experimental workflows detailed herein, promises to yield new and improved therapies for a range of human ailments.

References

- 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. PubMed Central - NIH. [Link]
- Pyrazolopyridines as a novel structural class of potent and selective PDE4 inhibitors. (2008-07-15). [Link]
- Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Publishing. [Link]
- Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC. [Link]
- Pyrazolopyridines as a novel structural class of potent and selective PDE4 inhibitors. [Link]
- Pyrazolopyridines as potent PDE4B inhibitors: 5-heterocycle SAR. PubMed. [Link]
- Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based | BK011P. [Link]
- Applications of Pyrrole and Pyridine-based Heterocycles in Cancer Diagnosis and Treatment. PubMed. [Link]
- Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PubMed Central. [Link]
- A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization. MDPI. [Link]
- Assay Development for Protein Kinase Enzymes. NCBI - NIH. [Link]

© 2026 BenchChem. All rights reserved.

- Recent Advances in the Development of Pyrazolopyridines as Anticancer Agents. PubMed. [Link]
- Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy. ResearchGate. [Link]
- Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. PMC - NIH. [Link]
- Anticancer activities of some newly synthesized pyrazole and pyrimidine derivatives. (2025-08-07). [Link]
- Design, synthesis, and bioevaluation of pyrazolo[1,5-a]pyrimidine derivatives as tubulin polymerization inhibitors targeting the colchicine binding site with potent anticancer activities. PubMed. [Link]
- Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [Link]
- Anticancer activity of some known pyrazolopyridine derivatives. ResearchGate. [Link]
- Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. PMC - NIH. [Link]
- Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Taylor & Francis Online. [Link]
- Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy. PubMed Central. [Link]
- Pyrazole derivatives of pyridine and naphthyridine as proapoptotic agents in cervical and breast cancer cells. (2023). SciSpace. [Link]
- Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

© 2026 BenchChem. All rights reserved.

- Synthesis and Biological activities of New Pyrazoline Incorporated Pyridine-Triazole Derivatives. Oriental Journal of Chemistry. [Link]
- Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]
- Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. MDPI. [Link]
- A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. [Link]
- From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. [Link]
- Design, Synthesis, and Evaluation of Dihydropyranopyrazole Derivatives as Novel PDE2 Inhibitors for the Treatment of Alzheimer's Disease. MDPI. [Link]
- Anti-inflammatory drugs containing pyrazole and/or pyrimidine moieties. ResearchGate. [Link]
- Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]
- Pyrazole as an anti-inflammatory scaffold. International journal of health sciences. [Link]
- In vitro kinase assay. Protocols.io. [Link]
- Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. [Link]
- Current status of pyrazole and its biological activities. PMC - PubMed Central. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Recent Advances in the Development of Pyrazolopyridines as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 3. researchgate.net [researchgate.net]
- 4. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 5. tandfonline.com [tandfonline.com]
- 6. mdpi.com [mdpi.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. MTT assay protocol | Abcam [abcam.com]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. Design, synthesis, and bioevaluation of pyrazolo[1,5-a]pyrimidine derivatives as tubulin polymerization inhibitors targeting the colchicine binding site with potent anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy - PMC [pmc.ncbi.nlm.nih.gov]
- 15. maxanim.com [maxanim.com]
- 16. (PDF) Pyrazole derivatives of pyridine and naphthyridine as proapoptotic agents in cervical and breast cancer cells (2023) | Rima D. Alharthy | 6 Citations [scispace.com]
- 17. Pyrazolopyridines as a novel structural class of potent and selective PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Pyrazolopyridines as potent PDE4B inhibitors: 5-heterocycle SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. ijpsjournal.com [ijpsjournal.com]
- 20. Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 21. researchgate.net [researchgate.net]
- 22. pdf.benchchem.com [pdf.benchchem.com]
- 23. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
- 24. broadpharm.com [broadpharm.com]
- 25. benchchem.com [benchchem.com]
- To cite this document: BenchChem. [A Technical Guide to the Mechanism of Action of Pyrazole-Pyridine Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1522245/docs#a-technical-guide-to-the-mechanism-of-action-of-pyrazole-pyridine-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.